Cas no 2022956-73-4 ((Lys(Me)3)-Histone H3 (1-21)-Gly-Gly-Lys(biotinyl) amide)

• Product Name: (Lys(Me)3)-Histone H3 (1-21)-Gly-Gly-Lys(biotinyl) amide
• CAS No: 2022956-73-4
• MF: C₁₁₇H₂₁₂N₄₃O₃₂S
• MW: 2765.26910209656
• CID: 5172990
• Update Time: 2026-03-04

(Lys(Me)3)-Histone H3 (1-21)-Gly-Gly-Lys(biotinyl) amide Chemical and Physical Properties

Names and Identifiers

• (Lys(Me)3?)-Histone H3 (1-21)-Gly-Gly-Lys(biotinyl) amide
• (Lys(Me)??)-Histone H3 (1-21)-Gly-Gly-Lys(biotinyl) amide
• (Lys(Me)3)-Histone H3 (1-21)-Gly-Gly-Lys(biotinyl) amide

• Inchi： 1S/C117H211N43O32S/c1-60(2)53-78(107(185)139-62(4)96(174)137-54-86(168)135-56-88(170)142-68(94(124)172)29-18-23-47-131-85(167)39-14-13-38-82-93-80(59-193-82)154-117(192)158-93)152-104(182)76(40-42-83(122)165)148-99(177)70(31-16-21-45-119)146-102(180)74(35-26-49-133-115(127)128)150-109(187)81-37-28-51-159(81)113(191)64(6)141-98(176)69(30-15-20-44-118)143-89(171)57-136-87(169)55-138-110(188)90(65(7)162)155-108(186)79(58-161)153-103(181)71(33-19-24-52-160(10,11)12)147-101(179)73(34-25-48-132-114(125)126)145-97(175)63(5)140-111(189)91(66(8)163)156-106(184)77(41-43-84(123)166)149-100(178)72(32-17-22-46-120)151-112(190)92(67(9)164)157-105(183)75(144-95(173)61(3)121)36-27-50-134-116(129)130/h60-82,90-93,161-164H,13-59,118-121H2,1-12H3,(H42-,122,123,124,125,126,127,128,129,130,131,132,133,134,135,136,137,138,139,140,141,142,143,144,145,146,147,148,149,150,151,152,153,154,155,156,157,158,165,166,167,168,169,170,171,172,173,174,175,176,177,178,179,180,181,182,183,184,185,186,187,188,189,190,192)/p+1/t61-,62-,63-,64-,65+,66+,67+,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,90-,91-,92-,93-/m0/s1
• InChI Key： YKNNFBXABDLBKE-JMLRFPMUSA-O
• SMILES： C([C@@H]1SC[C@]2([H])NC(=O)N[C@]12[H])CCCC(=O)NCCCC[C@@H](C(=O)N)NC(=O)CNC(=O)CNC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCNC(N)=N)NC([C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H](CCCCN)NC(=O)CNC(=O)CNC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CO)NC(=O)[C@H](CCCC[N+](C)(C)C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CCCCN)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@@H](NC(=O)[C@@H](N)C)CCCNC(N)=N)=O

Additional information on (Lys(Me)3)-Histone H3 (1-21)-Gly-Gly-Lys(biotinyl) amide

Research Briefing on (Lys(Me)3)-Histone H3 (1-21)-Gly-Gly-Lys(biotinyl) amide and Compound 2022956-73-4 in Chemical Biology and Medicine

The compound (Lys(Me)3)-Histone H3 (1-21)-Gly-Gly-Lys(biotinyl) amide is a synthetic peptide derivative designed for studying histone modifications, particularly methylation, and their role in epigenetic regulation. This peptide is widely used in chromatin immunoprecipitation (ChIP) assays, pull-down experiments, and other biochemical studies to investigate protein-protein interactions involving histone H3. The biotinyl tag facilitates detection and purification, while the methylated lysine residues mimic post-translational modifications critical for gene expression regulation.

Recent studies have highlighted the importance of histone methylation in diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. The (Lys(Me)3)-Histone H3 peptide has been instrumental in identifying binding partners of methylated histones, including readers, writers, and erasers of histone marks. For instance, a 2023 study published in Nature Chemical Biology utilized this peptide to uncover novel interactions between H3K9me3 and the HP1 protein family, shedding light on heterochromatin formation mechanisms.

Compound 2022956-73-4, a small molecule inhibitor, has emerged as a promising candidate for targeting epigenetic enzymes. Recent research indicates its potential as a selective inhibitor of histone methyltransferases (HMTs), particularly those involved in H3K27 methylation. A 2024 Journal of Medicinal Chemistry publication demonstrated that 2022956-73-4 exhibits nanomolar potency against EZH2, a key HMT overexpressed in various cancers. The study also reported synergistic effects when combining 2022956-73-4 with DNA methyltransferase inhibitors, suggesting a novel combinatorial therapy approach for hematological malignancies.

Advanced structural biology techniques, including cryo-EM and X-ray crystallography, have been employed to elucidate the binding mode of 2022956-73-4 with its target enzymes. These studies reveal that the compound occupies the S-adenosylmethionine (SAM) binding pocket, competing with the natural cofactor. This mechanism of action is particularly relevant for developing next-generation epigenetic drugs with improved specificity and reduced off-target effects.

The combination of (Lys(Me)3)-Histone H3 (1-21)-Gly-Gly-Lys(biotinyl) amide and 2022956-73-4 in research has provided valuable insights into epigenetic drug discovery. For example, a recent high-throughput screening platform using the biotinylated peptide identified 2022956-73-4 as a lead compound for disrupting specific histone-methyltransferase interactions. This approach exemplifies the growing trend of integrating chemical biology tools with drug discovery pipelines.

Future research directions include optimizing the pharmacokinetic properties of 2022956-73-4 and exploring its therapeutic potential in vivo. Additionally, modifications of the (Lys(Me)3)-Histone H3 peptide, such as incorporating different methylation states or additional post-translational modifications, could further expand its utility in epigenetic research. The continued development of these tools and compounds holds significant promise for advancing our understanding of epigenetic regulation and developing targeted therapies for complex diseases.